4-Phenethyloxycinnamic acid

• Molecular Formula: C17H16O3
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 3-[4-(2-phenylethoxy)phenyl]prop-2-enoic acid
• InChI: InChI=1S/C17H16O3/c18-17(19)11-8-15-6-9-16(10-7-15)20-13-12-14-4-2-1-3-5-14/h1-11H,12-13H2,(H,18,19)
• InChI Key: RRJURNWBQNDZOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCOC2=CC=C(C=C2)C=CC(=O)O

Description

4-Phenethyloxycinnamic acid is a cinnamic acid derivative characterized by a phenethyloxy (-OCH₂CH₂C₆H₅) substituent at the para position of the phenyl ring. Cinnamic acid derivatives are widely studied for their roles in pharmaceuticals, cosmetics, and materials science due to their bioactive properties, including antioxidant, anti-inflammatory, and antimicrobial activities .

Chemical Reactions Analysis

Acid Chloride Formation

4-Methoxycinnamic acid is converted to its acid chloride using thionyl chloride (SOCl₂) , a standard reaction for carboxylic acids:

• Mechanism : The hydroxyl group reacts with SOCl₂ to form a chlorosulfite intermediate, which eliminates SO₂ and Cl⁻, yielding the acid chloride .

• Applications : Used in pharmaceutical synthesis (e.g., anti-adrenergic drugs) and UV-absorbing esters .

Reaction Overview
$\text{4-Methoxycinnamic acid} + \text{SOCl}_2 \rightarrow \text{4-Methoxycinnamic acid chloride} + \text{SO}_2\uparrow + \text{HCl}$

Fischer Esterification

Ester derivatives of 4-methoxycinnamic acid are synthesized via acid-catalyzed esterification with alcohols:

• Mechanism : Protonation of the carbonyl group activates it for nucleophilic attack by the alcohol, followed by elimination of water .

• Conditions : Alcohol solvent (e.g., ethanol), acid catalyst (e.g., H₂SO₄).

• Applications : UV-absorbing compounds and cosmetics .

Key Steps

• Protonation of the carbonyl oxygen.

• Nucleophilic attack by the alcohol.

• Proton transfer and water elimination.

• Deprotonation to form the ester .

Amide Formation

4-Methoxycinnamic acid can react with amines to form amides, facilitated by coupling agents like DCC (N,N'-dicyclohexylcarbodiimide) :

• Mechanism : DCC activates the carboxylic acid, forming a reactive intermediate that undergoes nucleophilic substitution with the amine .

• Conditions : DCC and DMAP (dimethylaminopyridine) in dichloromethane.

Reaction Example
$\text{4-Methoxycinnamic acid} + \text{DCC} + \text{Amine} \rightarrow \text{Amide} + \text{Byproducts}$

Photochemical Homodimerization

Cinnamic acid derivatives, including 4-methoxycinnamic acid, undergo syn-head-to-head dimerization under UV irradiation:

• Mechanism : [4π+2π] cycloaddition between two α,β-unsaturated carbonyl groups, yielding a cyclobutane ring .

• Conditions : Irradiation in solution or solid state.

• Applications : Template-directed synthesis of dimeric structures.

Structural Evidence
X-ray crystallography confirms parallel alignment of monomers in the dimer, with a 3.632 Å inter-olefin distance .

Acid Chloride Formation

Parameter	Details
Reagent	Thionyl chloride (SOCl₂)
Yield	98% reported
Applications	Pharmaceutical intermediates, UV absorbers

(Note: All chemical structures and mechanisms are inferred from general carboxylic acid chemistry and specific references cited.)

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	logP*	Solubility (Water)	Key Applications
4-Phenethyloxycinnamic acid	-OCH₂CH₂C₆H₅	C₁₇H₁₆O₃	268.31	~3.8†	Low	Antimicrobial agents, Drug delivery
4-Hydroxycinnamic acid	-OH	C₉H₈O₃	164.16	1.49	Moderate	Antioxidant, UV protection
Ferulic acid	-OH, -OCH₃	C₁₀H₁₀O₄	194.18	1.52	Moderate	Food preservation, Anti-inflammatory
4-Methoxycinnamic acid	-OCH₃	C₁₀H₁₀O₃	178.18	2.01	Low	Photostabilizer, Cosmetics
4-(Heptyloxy)cinnamic acid	-O(CH₂)₆CH₃	C₁₆H₂₂O₃	262.34	4.2‡	Insoluble	Liquid crystal materials
3-Hydroxy-4-methoxycinnamic acid	-OH, -OCH₃	C₁₀H₁₀O₄	194.18	1.3	Low	Pharmacological intermediates

*logP values estimated from structural analogs.
†Predicted using fragment-based methods (longer alkyl chains increase lipophilicity).
‡Experimental data from .

Research Findings

• Solubility and Formulation: Alkoxy-substituted cinnamic acids (e.g., 4-methoxy, 4-phenethyloxy) show low aqueous solubility, necessitating lipid-based nanoformulations for pharmaceutical use .
• Biological Activity : Methoxy and phenethyloxy groups reduce cytotoxicity compared to hydroxylated analogs, as seen in 3-hydroxy-4-methoxycinnamic acid’s use as a pharmacological intermediate .
• Analytical Behavior : Ferulic acid and p-coumaric acid are frequently used as reference standards in HPLC due to their distinct UV absorption profiles .

Q & A

Q. How should experimental designs account for clustered data in pharmacological studies of 4-phenethyloxycinnamic acid?

• Methodological Answer : Use mixed-effects models to handle nested data (e.g., repeated measures within subjects). For in vitro assays, randomize biological replicates across plates to mitigate batch effects. Report intraclass correlation coefficients (ICCs) to quantify variability between clusters .

Q. What strategies resolve contradictions in reported cytotoxicity data for 4-phenethyloxycinnamic acid?

• Methodological Answer : Conduct meta-analyses to identify confounding variables (e.g., cell line heterogeneity, exposure time). Validate findings using orthogonal assays (e.g., ATP vs. resazurin-based viability tests). Perform sensitivity analyses to assess the impact of outlier studies .

Q. How can researchers optimize reaction conditions for scalable synthesis while minimizing byproducts?

• Methodological Answer : Employ Design of Experiments (DoE) to evaluate factors (temperature, catalyst loading, solvent polarity). Use response surface methodology (RSM) to model yield vs. byproduct formation. Characterize intermediates via in situ FTIR to identify kinetic bottlenecks .

Q. What computational approaches predict the pharmacokinetic behavior of 4-phenethyloxycinnamic acid?

• Methodological Answer : Use QSPR models trained on logP, polar surface area, and molecular weight data. Simulate ADME profiles via GastroPlus or PK-Sim. Validate predictions against in vivo rodent PK studies, focusing on AUC and C$_{max}$ correlations .

Data Management and Reproducibility

Q. What are best practices for ensuring FAIR compliance in 4-phenethyloxycinnamic acid research data?

• Methodological Answer : Deposit raw spectral data in repositories like RADAR4Chem or nmrXiv with standardized metadata (e.g., solvent, spectrometer frequency). Use ELNs (e.g., Chemotion) for version control. Link datasets to peer-reviewed publications via persistent identifiers (DOIs) .

Q. How can stability studies of 4-phenethyloxycinnamic acid under varying storage conditions be standardized?

• Methodological Answer : Follow ICH Q1A guidelines for accelerated stability testing (40°C/75% RH). Monitor degradation via forced degradation studies (acid/base hydrolysis, oxidative stress). Quantify degradation products using stability-indicating HPLC methods validated per ICH Q2(R1) .

Cross-Disciplinary Applications

Q. What mechanistic models explain the anti-inflammatory activity of 4-phenethyloxycinnamic acid?

• Methodological Answer : Integrate transcriptomic data (RNA-seq) with pathway enrichment tools (DAVID, KEGG) to identify target pathways (e.g., NF-κB). Validate using siRNA knockdowns in primary macrophages. Compare dose-response curves across species to assess translatability .